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Compound of Interest

Compound Name:
2-Isopropyl-N-methylaniline

hydrochloride

Cat. No.: B8193606

Get Quote

Executive Summary
N-methyl-2-isopropylaniline (MW 149.23) presents a unique analytical challenge due to its

structural similarity to other

isomers, particularly its para-isomer (N-methyl-4-isopropylaniline) and N,N-dimethyl-
ethylanilines. Accurate identification requires moving beyond simple library matching to
understand the specific fragmentation kinetics driven by the ortho-substitution.

This guide details the fragmentation mechanics, providing a self-validating workflow to

distinguish N-methyl-2-isopropylaniline based on the "Ortho-Effect"—specifically the diagnostic

elimination of propene via a McLafferty-like rearrangement, which is sterically forbidden in the

para isomer.

Experimental Protocol (Standardized)
To ensure reproducible fragmentation patterns, the following GC-MS parameters are

recommended. These conditions minimize thermal degradation while maximizing the

transmission of diagnostic high-mass ions.
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Parameter Setting Rationale

Column DB-5ms (or equiv. 5% phenyl)
Standard non-polar phase for

aromatic amine separation.

Carrier Gas Helium @ 1.0 mL/min
Constant flow ensures stable

retention times (RT).

Inlet Temp 250°C

High enough to volatilize, low

enough to prevent N-oxide

formation.

Source Temp 230°C

Prevents condensation; higher

temps may induce thermal

cracking.

Ionization EI (70 eV)
Standard energy for library-

comparable fragmentation.

Scan Range m/z 40–200
Captures low mass tropylium

fragments and molecular ion.

Structural Analysis & Fragmentation Pattern
The Molecular Ion ( )[1]

m/z 149: The molecular ion is distinct and usually of medium intensity (20–40% relative

abundance). The nitrogen lone pair stabilizes the radical cation, preventing complete

fragmentation.

Primary Fragmentation: The "Gem-Dimethyl" Loss ( )
m/z 134 (Base Peak): The most dominant feature in the spectrum is the loss of a methyl

group (

) from the isopropyl chain.

Mechanism: Cleavage of the benzylic C-C bond releases a methyl radical. The resulting

cation is stabilized by resonance with the aromatic ring (forming a quinoid-like structure).
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Diagnostic Value: This peak confirms the presence of an isopropyl group but does not

distinguish between ortho, meta, or para isomers.

Secondary Fragmentation: The Ortho-Effect ( )
m/z 107: This is the critical differentiator.

Mechanism: In the ortho isomer, the isopropyl group is sterically adjacent to the N-methyl

group. This proximity allows for a 1,5-Hydrogen shift from the isopropyl methyl to the

nitrogen or the ring, followed by the elimination of a neutral propene molecule (

, 42 Da).

Result: This pathway yields an ion at m/z 107 (resembling the N-methylaniline cation). This

transition state is geometrically impossible for the para isomer.

Tertiary Fragments
m/z 106 (

): Direct loss of the isopropyl radical.

m/z 91 / 77: Typical aromatic degradation (Tropylium / Phenyl ions), confirming the benzene

ring.

Visualizing the Fragmentation Pathway[2][3][4]
The following diagram illustrates the mechanistic divergence between the dominant methyl loss

and the diagnostic ortho-rearrangement.
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Figure 1: Mechanistic divergence in N-methyl-2-isopropylaniline fragmentation. The red path

(M-42) is diagnostic for the ortho isomer.

Comparative Profiling: Target vs. Alternatives
To validate the identity of N-methyl-2-isopropylaniline, one must compare the relative

abundance (RA) of key ions against its closest structural mimics.
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Ion (m/z)
N-methyl-2-

isopropylaniline

(Target)

N-methyl-4-

isopropylaniline

(Para-Isomer)

N,N-dimethyl-2-

ethylaniline

(Structural Isomer)

149 (

)
Present Present Present

134 (

)
100% (Base Peak) 100% (Base Peak)

< 20% (Unfavorable

methyl loss)

120 (

)
< 5% < 5%

100% (Base Peak)

(Loss of Ethyl)

107 (

)
Distinct (~15-30%) Negligible (< 5%) Low

106 (

)
Moderate Moderate Low

Key Differentiator m/z 107 present Absence of m/z 107 Base peak shift to 120

Analysis of Alternatives
Para-Isomer: The para isomer lacks the steric proximity required for the propene elimination

(m/z 107). Its spectrum is dominated almost exclusively by m/z 134 and m/z 149.

Ethyl-Isomer: The N,N-dimethyl-2-ethylaniline will lose the ethyl group (29 Da) to form the

base peak at m/z 120. If you see m/z 120 as the base peak, it is not the isopropyl compound.

Decision Workflow for Identification
Use this logic gate to interpret your GC-MS data for

candidates.
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Figure 2: Logical workflow for distinguishing C10H15N isomers based on spectral abundance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8193606?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

